Cas no 2305255-23-4 (6-Bromo-2-iodo-4-propan-2-yloxy-1,3-benzothiazole)

• Product Name: 6-Bromo-2-iodo-4-propan-2-yloxy-1,3-benzothiazole
• CAS No: 2305255-23-4
• MF: C₁₀H₉BrINOS
• MW: 398.058032751083
• CID: 5975634
• PubChem ID: 138987869
• Update Time: 2025-06-11

6-Bromo-2-iodo-4-propan-2-yloxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• EN300-6758592
• 2305255-23-4
• 6-bromo-2-iodo-4-(propan-2-yloxy)-1,3-benzothiazole
• 6-Bromo-2-iodo-4-propan-2-yloxy-1,3-benzothiazole

• Inchi： 1S/C10H9BrINOS/c1-5(2)14-7-3-6(11)4-8-9(7)13-10(12)15-8/h3-5H,1-2H3
• InChI Key： KQKPOAFPQFYZQV-UHFFFAOYSA-N
• SMILES： IC1=NC2=C(C=C(C=C2OC(C)C)Br)S1

Computed Properties

• Exact Mass: 396.86330g/mol
• Monoisotopic Mass: 396.86330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.4Ų

Additional information on 6-Bromo-2-iodo-4-propan-2-yloxy-1,3-benzothiazole

6-Bromo-2-iodo-4-propan-2-yloxy-1,3-benzothiazole (CAS No. 2305255-23-4): An Emerging Compound in Pharmaceutical Research

6-Bromo-2-iodo-4-propan-2-yloxy-1,3-benzothiazole (CAS No. 2305255-23-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of bromine and iodine substituents, along with the propan-2-yloxy group, imparts distinct characteristics that make it a promising candidate for further investigation.

The chemical structure of 6-Bromo-2-iodo-4-propan-2-yloxy-1,3-benzothiazole is characterized by a benzothiazole core with specific functional groups attached at various positions. The bromine atom at the 6-position and the iodine atom at the 2-position contribute to its halogenated nature, which can influence its reactivity and biological activity. The propan-2-yloxy group at the 4-position adds a hydroxyl functionality that can enhance its solubility and bioavailability. These structural features collectively make this compound a valuable subject for study in medicinal chemistry.

Recent studies have highlighted the potential of 6-Bromo-2-iodo-4-propan-2-yloxy-1,3-benzothiazole in various therapeutic areas. One notable application is in the development of antitumor agents. Research has shown that benzothiazoles can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. The presence of halogenated substituents in 6-Bromo-2-iodo-4-propan-2-yloxy-1,3-benzothiazole may enhance its ability to interact with these pathways, making it a promising lead compound for anticancer drug discovery.

In addition to its potential as an antitumor agent, 6-Bromo-2-iodo-4-propan-2-yloxy-1,3-benzothiazole has also been investigated for its antimicrobial properties. Benzothiazoles are known to exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The halogenated substituents in this compound may enhance its ability to disrupt bacterial cell membranes and inhibit microbial growth. This makes it a potential candidate for developing new antibiotics to combat drug-resistant bacterial strains.

The synthesis of 6-Bromo-2-iodo-4-propan-2-yloxy-1,3-benzothiazole involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of 2-aminothiophenol with an appropriate haloalkylating agent followed by substitution reactions to introduce the bromine and iodine substituents. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process and reduce reaction times.

To further explore the biological activities of 6-Bromo-2-iodo-4-propan-2-yloxy-1,3-benzothiazole, various in vitro and in vivo studies have been conducted. In vitro assays have demonstrated its ability to inhibit the growth of cancer cell lines and microbial strains at low concentrations. In vivo studies using animal models have shown promising results in terms of efficacy and safety profiles. These findings underscore the potential of this compound as a lead molecule for drug development.

The future prospects for 6-Bromo-2-iodo-4-propan-2-yloxy-1,3-benzothiazole are promising. Ongoing research aims to elucidate its mechanism of action at a molecular level and optimize its pharmacological properties through structure-based drug design. Additionally, efforts are being made to develop more efficient synthetic routes to scale up production for preclinical and clinical trials.

In conclusion, 6-Bromo-2-iodo-4-propan-2-yloxy-1,3-benzothiazole (CAS No. 2305255-23-4) represents a significant advancement in the field of pharmaceutical research. Its unique chemical structure and promising biological activities make it a valuable candidate for further investigation and potential therapeutic applications. As research continues to uncover new insights into its properties and mechanisms, this compound holds great promise for contributing to the development of novel drugs in various therapeutic areas.